Cas no 2137458-43-4 (2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride
• CAS No: 2137458-43-4
• MF: C₉H₁₇Cl₂N₃O
• MW: 254.156780004501
• CID: 6397875
• PubChem ID: 165455156
• Update Time: 2025-11-01

2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-717840
• 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride
• 2137458-43-4

• Inchi： 1S/C9H15N3O.2ClH/c1-2-12-8(3-5-11-12)9-7(10)4-6-13-9;;/h3,5,7,9H,2,4,6,10H2,1H3;2*1H
• InChI Key： SIZPSRSIMVOZQG-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCC(C1C1=CC=NN1CC)N

Computed Properties

• Exact Mass: 253.0748676g/mol
• Monoisotopic Mass: 253.0748676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride

Introduction to 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride (CAS No. 2137458-43-4)

2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2137458-43-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the oxolaneamine class, featuring a pyrazole moiety that enhances its potential bioactivity. The dihydrochloride salt form improves its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug design.

The molecular structure of 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride incorporates a five-membered heterocyclic ring system, which is a common feature in many bioactive molecules. The presence of the pyrazole group at the 5-position contributes to its pharmacological properties, while the oxolane ring provides structural rigidity and functional diversity. This combination makes it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in compounds containing the pyrazole scaffold due to their broad spectrum of biological activities. Pyrazole derivatives have been extensively studied for their potential applications in antiviral, anti-inflammatory, and anticancer therapies. The unique structural features of 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride suggest that it may exhibit similar bioactivities, although this remains to be fully elucidated through rigorous experimental studies.

The synthesis of 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride involves multi-step organic reactions, including cyclization, functional group transformations, and salt formation. The precise synthetic route is critical to achieving high yields and purity, which are essential for pharmaceutical applications. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound and confirm its structural integrity.

One of the most promising areas of research involving 2-(1-ethyl-1H-pyrazol-5-yl)oxolan-3-amine dihydrochloride is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By targeting specific kinases, compounds like this can modulate cellular processes and potentially lead to therapeutic benefits. Preliminary studies have suggested that derivatives of pyrazole may interact with kinase domains, inhibiting their activity and disrupting abnormal signaling cascades.

Another area of interest is the antimicrobial activity of 2-(1ethyl1H-pyrazol5yl)oxolan3amine dihydrochloride. The oxolane ring and the amine functional group provide multiple sites for interaction with microbial targets, making it a candidate for developing novel antimicrobial agents. In light of the increasing prevalence of antibiotic-resistant pathogens, there is a urgent need for new drugs with unique mechanisms of action. The structural features of this compound may offer a solution by targeting bacterial enzymes or cellular processes essential for survival.

The pharmacokinetic properties of 2-(1ethyl1Hpyrazol5yl)oxolan3amine dihydrochloride are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Initial pharmacokinetic studies suggest that this compound exhibits reasonable solubility and stability in biological systems, which bodes well for its potential as a drug candidate.

In conclusion,2(1ethyl1Hpyrazol5yl)oxolan3amine dihydrochloride (CAS No. 2137458434) represents an exciting opportunity for further research in pharmaceutical chemistry. Its unique structural features and potential bioactivities make it a valuable compound for drug discovery efforts aimed at treating various diseases. As research progresses,this compound may emerge as a lead molecule or an important intermediate in the development of novel therapeutic agents.